6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one

• IUPAC Name: 6-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one
• InChI: InChI=1S/C17H22N4O3/c1-19-16(22)8-7-13(18-19)17(23)21-11-9-20(10-12-21)14-5-3-4-6-15(14)24-2/h3-6H,7-12H2,1-2H3
• InChI Key: YSCQSRBAMGQQGO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CCC(=N1)C(=O)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one, also known as MPDPH, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. MPDPH is a member of the piperazine family of compounds and has a unique chemical structure that makes it a valuable tool for scientists studying the biochemical and physiological effects of drugs.

Mechanism of Action

The mechanism of action of 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one is not fully understood, but it is believed to act as a modulator of various neurotransmitter systems in the brain. 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one has been shown to increase the release of dopamine, a neurotransmitter that plays a key role in reward and motivation.
Biochemical and Physiological Effects:
6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one has been shown to have a number of biochemical and physiological effects in laboratory experiments. In animal studies, 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one has been shown to increase locomotor activity and stimulate the release of dopamine in the brain. 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one has also been shown to have potential as a treatment for depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one in laboratory experiments is its unique chemical structure, which allows it to be used as a tool for studying the biochemical and physiological effects of drugs. However, one limitation of using 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one in laboratory experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one. One area of research is the development of new drugs that are based on the chemical structure of 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one. Another area of research is the study of the biochemical and physiological effects of 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one in different animal models. Additionally, researchers may investigate the potential therapeutic applications of 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one in the treatment of various neurological disorders.

Synthesis Methods

6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. One commonly used chemical synthesis method involves the reaction of 2-methyl-4,5-dihydropyridazin-3-one with 4-(2-methoxyphenyl)piperazine-1-carbonyl chloride in the presence of a base catalyst. This reaction produces 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one as the final product.

Scientific Research Applications

6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one has been used in a variety of scientific research applications, including drug discovery and development, pharmacology, and neuroscience. 6-[4-(2-Methoxyphenyl)piperazine-1-carbonyl]-2-methyl-4,5-dihydropyridazin-3-one has been shown to have potential as a treatment for various neurological disorders, including Alzheimer's disease and Parkinson's disease.